Cas no 1805403-61-5 (Methyl 2,3-bis(trifluoromethyl)benzoate)

• Product Name: Methyl 2,3-bis(trifluoromethyl)benzoate
• CAS No: 1805403-61-5
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• CID: 4795278
• Update Time: 2023-08-17

Methyl 2,3-bis(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,3-bis(trifluoromethyl)benzoate
• Methyl 2,3-bis(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F6O2/c1-18-8(17)5-3-2-4-6(9(11,12)13)7(5)10(14,15)16/h2-4H,1H3
• InChI Key： NRAFBKSKYZZEMY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3